Cas no 111108-40-8 (2-Amino-5-methylnicotinic acid)

• Product Name: 2-Amino-5-methylnicotinic acid
• CAS No: 111108-40-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 892750
• PubChem ID: 20037014
• Update Time: 2025-04-19

2-Amino-5-methylnicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methylnicotinic acid
• 2-amino-4,5-dimethyl-3-Pyridinecarboxylic acid
• Methyl 2-amino-5-methylnicotinic acid
• 3-PYRIDINECARBOXYLIC ACID,2-AMINO-4,5-DIMETHYL
• 2-AMino-4,5-diMethylnicotinic acid
• METHYL 2-AMINO-5-METHYL-NICOTINIC ACID
• 2-aMino-4,5-diMethylpyridine-3-carboxylic acid
• AB71822
• DB-060066
• 111108-40-8
• DTXSID00601879
• SCHEMBL10547988
• 2-Amino-4,5-dimethylnicotinicacid

• Inchi： 1S/C8H10N2O2/c1-4-3-10-7(9)6(5(4)2)8(11)12/h3H,1-2H3,(H2,9,10)(H,11,12)
• InChI Key： ZBMDLPDLKBEVRS-UHFFFAOYSA-N
• SMILES： OC(C1C(N)=NC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 166.07400
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• PSA: 65.21000
• LogP: 1.34000